Cas no 2169239-33-0 (5-isothiocyanato-2-methylpentanoic acid)

• Product Name: 5-isothiocyanato-2-methylpentanoic acid
• CAS No: 2169239-33-0
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• CID: 6487370
• PubChem ID: 87481918
• Update Time: 2025-06-07

5-isothiocyanato-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-isothiocyanato-2-methylpentanoic acid
• 2169239-33-0
• EN300-1458935
• SCHEMBL3117322

• Inchi： 1S/C7H11NO2S/c1-6(7(9)10)3-2-4-8-5-11/h6H,2-4H2,1H3,(H,9,10)
• InChI Key： LLEFSPPKGQWFEP-UHFFFAOYSA-N
• SMILES： S=C=NCCCC(C(=O)O)C

Computed Properties

• Exact Mass: 173.05104977g/mol
• Monoisotopic Mass: 173.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.8Ų

Additional information on 5-isothiocyanato-2-methylpentanoic acid

5-isothiocyanato-2-methylpentanoic acid (CAS No. 2169239-33-0): An Overview of Its Structure, Properties, and Applications

5-Isothiocyanato-2-methylpentanoic acid (CAS No. 2169239-33-0) is a unique compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. This article provides a comprehensive overview of the compound, covering its chemical structure, physical properties, synthesis methods, and potential applications.

Chemical Structure and Properties

The molecular formula of 5-isothiocyanato-2-methylpentanoic acid is C₈H₁₄N₂O₂S, and its molecular weight is approximately 186.27 g/mol. The compound features an isothiocyanate group (-N=C=S) at the 5-position of a 2-methylpentanoic acid backbone. The presence of the isothiocyanate group imparts unique chemical reactivity to the molecule, making it a valuable building block in organic synthesis.

The isothiocyanate functional group is known for its ability to react with primary amines to form thioureas, which are important intermediates in the synthesis of various bioactive compounds. Additionally, the carboxylic acid group in 5-isothiocyanato-2-methylpentanoic acid can participate in esterification and amide formation reactions, further expanding its synthetic utility.

Synthesis Methods

The synthesis of 5-isothiocyanato-2-methylpentanoic acid can be achieved through several routes. One common method involves the reaction of 5-amino-2-methylpentanoic acid with thiophosgene in an appropriate solvent, such as dichloromethane or toluene. The reaction typically proceeds under mild conditions and yields the desired product in good purity and yield.

An alternative approach involves the use of a two-step process. In the first step, 5-amino-2-methylpentanoic acid is converted to its corresponding acyl chloride using thionyl chloride. In the second step, the acyl chloride reacts with thiourea to form the isothiocyanate derivative. This method provides an additional level of control over the reaction conditions and can be optimized for large-scale synthesis.

Biological Activity and Applications

5-Isothiocyanato-2-methylpentanoic acid has shown promising biological activity in various studies. Recent research has focused on its potential as a lead compound for drug discovery. For instance, studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and anti-cancer properties by modulating specific signaling pathways in cells.

In one notable study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives of 5-isothiocyanato-2-methylpentanoic acid and evaluated their cytotoxic activity against several cancer cell lines. The results indicated that certain derivatives exhibited selective cytotoxicity towards cancer cells while showing minimal toxicity to normal cells. This finding suggests that further optimization of these derivatives could lead to the development of novel anticancer agents.

Beyond its potential as a therapeutic agent, 5-isothiocyanato-2-methylpentanoic acid has also found applications in materials science. The unique reactivity of the isothiocyanate group makes it suitable for use in the synthesis of functional polymers and coatings. For example, researchers have used this compound as a crosslinking agent in polymer networks, resulting in materials with improved mechanical properties and stability.

Safety Considerations

While 5-isothiocyanato-2-methylpentanoic acid offers numerous benefits, it is important to handle it with care due to its reactive nature. Proper safety protocols should be followed during synthesis and handling to prevent exposure to skin or inhalation. It is recommended to work under a fume hood and use appropriate personal protective equipment (PPE) such as gloves and goggles.

Conclusion

In conclusion, 5-isothiocyanato-2-methylpentanoic acid (CAS No. 2169239-33-0) is a versatile compound with a wide range of potential applications in medicinal chemistry, biochemistry, and materials science. Its unique chemical structure and reactivity make it an attractive building block for synthetic chemists and researchers alike. As ongoing research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific fields.